Cas no 133845-42-8 (1H-Indole-2-carboxylic acid, 1-methyl-5-(phenylmethoxy)-)

• Product Name: 1H-Indole-2-carboxylic acid, 1-methyl-5-(phenylmethoxy)-
• CAS No: 133845-42-8
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 1234235
• PubChem ID: 4777878
• Update Time: 2025-04-20

1H-Indole-2-carboxylic acid, 1-methyl-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 1-methyl-5-(phenylmethoxy)-
• 1-methyl-5-phenylmethoxyindole-2-carboxylic acid
• CHEMBL37725
• AKOS004119471
• 133845-42-8
• DTXSID60406463
• BDBM50407309
• SCHEMBL4470968

• Inchi： 1S/C17H15NO3/c1-18-15-8-7-14(9-13(15)10-16(18)17(19)20)21-11-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,19,20)
• InChI Key： UPJCRKMBZZSXEY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2=C(C=1)C=C(C(=O)O)N2C

Computed Properties

• Exact Mass: 281.10519334g/mol
• Monoisotopic Mass: 281.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.5Ų